Cas no 17647-40-4 (methyl 5-methyl-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate)

• Product Name: methyl 5-methyl-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate
• CAS No: 17647-40-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD29991605
• CID: 3323716
• PubChem ID: 12461646
• Update Time: 2025-05-27

methyl 5-methyl-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-ISOXAZOLECARBOXYLIC ACID, 4,5-DIHYDRO-5-METHYL-3-PHENYL-, METHYL ESTER
• methyl 5-methyl-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate
• EN300-269365
• methyl5-methyl-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate
• 17647-40-4
• methyl 5-methyl-3-phenyl-4H-1,2-oxazole-5-carboxylate
• SAA64740
• SCHEMBL3901277

• MDL： MFCD29991605
• Inchi： 1S/C12H13NO3/c1-12(11(14)15-2)8-10(13-16-12)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key： QSPIPGHKVZNURH-UHFFFAOYSA-N
• SMILES： O1C(C)(C(OC)=O)CC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 219.08954328Da
• Monoisotopic Mass: 219.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on methyl 5-methyl-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate

Comprehensive Overview of Methyl 5-methyl-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate (CAS No. 17647-40-4)

Methyl 5-methyl-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate (CAS No. 17647-40-4) is a specialized organic compound belonging to the oxazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique 5-methyl-3-phenyl-4,5-dihydro-1,2-oxazole core structure, esterified with a methyl carboxylate group, making it a valuable intermediate in synthetic chemistry. Its molecular formula is C₁₂H₁₃NO₃, and it exhibits properties that align with modern demands for sustainable and efficient chemical synthesis.

In recent years, the interest in oxazole derivatives has surged due to their role in drug discovery and green chemistry initiatives. Researchers and industry professionals frequently search for terms like "oxazole synthesis methods," "bioactive heterocycles," and "methyl carboxylate applications," reflecting the compound's relevance. The CAS No. 17647-40-4 is particularly notable for its potential in creating chiral building blocks, a hot topic in asymmetric synthesis and enantioselective catalysis. This aligns with the growing focus on precision chemistry and molecular design in academia and industry.

The compound's structural features, such as the dihydrooxazole ring and ester functionality, contribute to its versatility. For instance, the methyl 5-methyl-3-phenyl moiety enhances stability, while the carboxylate group offers reactivity for further derivatization. Such characteristics make it a candidate for high-value fine chemicals and pharmaceutical intermediates. Searches for "oxazole carboxylate uses" or "sustainable heterocyclic synthesis" often highlight its utility in reducing waste and improving atom economy—a priority in green chemistry trends.

From a practical standpoint, methyl 5-methyl-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate is synthesized via cyclization reactions involving phenyl-substituted precursors and methyl acrylate derivatives. This process is frequently optimized for scalability and yield efficiency, addressing common queries like "how to improve oxazole ring formation" or "cost-effective esterification techniques." The compound's crystalline solid form and moderate solubility in organic solvents further facilitate its handling in laboratory and industrial settings.

Beyond synthesis, the compound's applications extend to material science, where its aromatic and heterocyclic properties are explored for polymeric additives or ligand design in coordination chemistry. Recent studies also investigate its role in photocatalysis and energy storage, tapping into the broader interest in renewable energy solutions. These interdisciplinary connections underscore its potential beyond traditional organic chemistry.

In summary, methyl 5-methyl-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate (CAS No. 17647-40-4) represents a multifaceted compound with significant academic and industrial value. Its alignment with sustainable chemistry, drug development, and advanced materials positions it as a subject of ongoing research and innovation. For those exploring "oxazole derivatives in medicine" or "eco-friendly chemical synthesis," this compound offers a compelling case study in modern chemical science.